Cas no 114849-58-0 (Adenosine,2-chloro-2',3'-dideoxy- (9CI))

• Product Name: Adenosine,2-chloro-2',3'-dideoxy- (9CI)
• CAS No: 114849-58-0
• MF: C₁₀H₁₂ClN₅O₂
• MW: 269.687580108643
• CID: 212915
• PubChem ID: 72194
• Update Time: 2025-04-19

Adenosine,2-chloro-2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-chloro-2',3'-dideoxy- (9CI)
• 2-chloro-2',3'-dideoxyadenosine
• [(2R,5S)-5-(6-amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
• [(2S,5R)-5-(6-amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
• Adenosine, 2-chloro-2',3'-dideoxy-
• BRN 6423134
• NSC 619531
• SCHEMBL172618
• [5-(6-Amino-2-chloro-9H-purin-9-yl)oxolan-2-yl]methanol
• PD008551
• NS00068693
• CDY
• Q27093173
• DTXSID30921517
• 2-Cl-ddA
• 2-CHLORODIDEOXYADENOSINE
• [(2S,5R)-5-(6-amino-2-chloro-purin-9-yl)tetrahydrofuran-2-yl]methanol
• ((2S,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
• 114849-58-0
• [(2S,5R)-5-(6-amino-2-chloro-9H-purin-9-yl)oxolan-2-yl]methanol
• DB02103

• Inchi： 1S/C10H12ClN5O2/c11-10-14-8(12)7-9(15-10)16(4-13-7)6-2-1-5(3-17)18-6/h4-6,17H,1-3H2,(H2,12,14,15)/t5-,6+/m0/s1
• InChI Key： FNLILOONPKMGST-NTSWFWBYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N

Computed Properties

• Exact Mass: 269.06816
• Monoisotopic Mass: 269.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• Density: 1.7362 (rough estimate)
• Boiling Point: 471.4°Cat760mmHg
• Flash Point: 238.9°C
• Refractive Index: 1.5500 (estimate)
• PSA: 99.08